TBDPS vs. TBDMS Acid Stability
The 3-O-TBDPS ether in the target compound exhibits acid-catalyzed hydrolysis that is approximately 100 times slower than the 3-O-TBDMS analogue (1-O-acetyl-2-O-benzoyl-3-O-tert-butyldimethylsilyl-L-threofuranose). This quantitative stability differential means that during acidic deprotection steps standard in nucleoside phosphonate synthesis (e.g., TMSOTf-catalyzed Vorbrüggen glycosylation, acidic detritylation for TNA phosphoramidite preparation), the TBDPS group remains intact while a TBDMS group would undergo substantial premature cleavage, leading to undesired side products and reduced yields . The TBDPS group also demonstrates superior resistance to nucleophilic attack compared to the TBDMS group, an essential characteristic when subsequent synthetic manipulations involve phosphonomethylation under basic conditions [1].
| Evidence Dimension | Relative rate of acid-catalyzed hydrolysis |
|---|---|
| Target Compound Data | 3-O-TBDPS ether: hydrolyzes approximately 100× slower than TBDMS under acidic conditions |
| Comparator Or Baseline | 3-O-TBDMS analogue (1-O-acetyl-2-O-benzoyl-3-O-tert-butyldimethylsilyl-L-threofuranose): approximately 100× faster acid hydrolysis rate |
| Quantified Difference | ~100-fold greater acid stability for TBDPS vs. TBDMS protecting group |
| Conditions | Acidic hydrolysis conditions (class-level data for silyl ether protecting groups) |
Why This Matters
Procurement of the TBDMS analogue for routes requiring acidic processing steps introduces a ~100-fold higher risk of premature deprotection, directly threatening synthetic yield and purity; the TBDPS-protected compound is the only viable choice for multi-step syntheses involving acidic transformations.
- [1] Wikipedia. tert-Butyldiphenylsilyl. The increased stability towards acidic hydrolysis and nucleophilic species allows for the TBDPS groups in a substrate to be retained while other silyl ethers are removed. View Source
